Cas no 6362-58-9 (Benzenepropanoic acid, a-oxo-, methyl ester)

• Product Name: Benzenepropanoic acid, a-oxo-, methyl ester
• CAS No: 6362-58-9
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 426081
• PubChem ID: 562359
• Update Time: 2025-06-08

Benzenepropanoic acid, a-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-oxo-, methyl ester
• 3-Phenylpyruvic acid methyl ester
• methyl 2-oxo-3-phenylpropanoate
• phenyl pyruvic acid methyl ester
• methyl 3-phenyl-2-oxopropionate
• 2-oxo-3-phenylpropanoate methylester
• Methyl Phenylpyruvate
• Methyl 2-oxo-3-phenylpropionate
• Methyl 2-oxo-3-phenylpropanoate #
• DTXSID00340190
• Pyruvic acid, phenyl-, methyl ester
• Benzenepropanoic acid, .alpha.-oxo-, methyl ester
• 6362-58-9
• methyl 3-phenylpyruvate
• SCHEMBL237446
• FT-0741498
• CHEMBL2332637
• DA-04137

• MDL： MFCD11934791
• Inchi： 1S/C10H10O3/c1-13-10(12)9(11)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： KAOSFPBSWNREAY-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives

Additional information on Benzenepropanoic acid, a-oxo-, methyl ester

Recent Advances in the Study of Benzenepropanoic acid, a-oxo-, methyl ester (CAS: 6362-58-9) in Chemical Biology and Pharmaceutical Research

Benzenepropanoic acid, a-oxo-, methyl ester (CAS: 6362-58-9) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, also known as methyl 3-oxo-3-phenylpropanoate, has been the subject of numerous studies due to its versatile applications in organic synthesis, drug development, and biochemical research. Recent advancements have shed light on its potential as a key intermediate in the synthesis of bioactive molecules and its role in various metabolic pathways.

In the context of drug discovery, Benzenepropanoic acid, a-oxo-, methyl ester has been investigated for its ability to serve as a precursor in the synthesis of pharmacologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The researchers utilized this compound as a building block to synthesize a series of derivatives, which exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The study highlighted the compound's structural flexibility and its potential for further optimization to enhance therapeutic efficacy.

Another significant area of research involves the compound's role in metabolic engineering. A recent publication in ACS Synthetic Biology explored the use of Benzenepropanoic acid, a-oxo-, methyl ester as a substrate for microbial biosynthesis. The study demonstrated that engineered strains of Escherichia coli could efficiently convert this compound into valuable aromatic chemicals, such as phenylpropanoids, which are widely used in the fragrance and flavor industries. This approach offers a sustainable and scalable alternative to traditional chemical synthesis methods.

From a mechanistic perspective, the reactivity of Benzenepropanoic acid, a-oxo-, methyl ester has been extensively studied. Its a-oxo (alpha-keto) ester moiety is particularly reactive, making it a valuable intermediate in various organic transformations. Recent work in Organic Letters has detailed its use in asymmetric catalysis, where it serves as a key substrate for the construction of chiral molecules with high enantioselectivity. These findings have important implications for the synthesis of enantiopure pharmaceuticals.

In addition to its synthetic applications, Benzenepropanoic acid, a-oxo-, methyl ester has also been investigated for its biological activities. A 2022 study in Bioorganic & Medicinal Chemistry reported that certain derivatives of this compound exhibited promising antimicrobial properties against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a lead compound for the development of new antibiotics.

Looking ahead, the continued exploration of Benzenepropanoic acid, a-oxo-, methyl ester is expected to yield further insights into its applications in chemical biology and drug discovery. Ongoing research is focused on optimizing its synthetic routes, expanding its utility in biocatalysis, and exploring its pharmacological potential. As such, this compound remains a focal point of interest for researchers in the field, with its versatility and reactivity offering numerous opportunities for innovation.